3-Allyl-4-hydroxybenzaldehyde
Overview
Description
3-Allyl-4-hydroxybenzaldehyde (3-AHBA) is a compound found in various plants, some of which are used in traditional medicines. It is a member of the allylbenzaldehydes family and has a molecular formula of C9H10O2. 3-AHBA has been studied for its various applications in scientific research, including its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Hydrolysis and Ionic Liquids
Research by Liu Chang-chun (2009) in the field of organic chemistry involves the hydrolysis of 3-bromo-4-hydroxybenzaldehyde in ionic liquid 1-allyl-3-methyl-imidazolium [Amim]Cl. The study explores the reaction conditions that optimize yield and purity. This research indicates potential applications of 3-Allyl-4-hydroxybenzaldehyde in hydrolysis reactions using ionic liquids, which may have industrial and laboratory applications (Liu Chang-chun, 2009).
Complex Formation in Coordination Chemistry
B. Ülküseven et al. (2008) have conducted studies on chelate structures using derivatives of 5-R-2-hydroxybenzaldehyde-4-allyl-thiosemicarbazone with nickel and ruthenium, resulting in stable solid complexes. These findings are significant for coordination chemistry, suggesting potential applications of this compound in forming chelate complexes with metals, which can have implications in catalysis and material science (B. Ülküseven et al., 2008).
Synthesis of Organic Compounds
Research by Meng‐Yang Chang et al. (2012) on the synthesis of benzodioxepanes involves the use of 4-methoxy-3-hydroxybenzaldehyde. This study demonstrates the utility of this compound in organic synthesis, particularly in the formation of complex organic structures like benzodioxepanes, which may have applications in pharmaceuticals and material science (Meng‐Yang Chang et al., 2012).
Catalysis and Chemical Synthesis
Makoto Komiyama and Hidefumi Hirai (1986) explored the use of cyclodextrins as catalysts for synthesizing 4-hydroxybenzaldehydes, among other compounds. This research highlights the role of this compound in catalysis and selective chemical synthesis, with implications for industrial chemistry and green chemistry (Makoto Komiyama and Hidefumi Hirai, 1986).
Biochemical Sensor Development
A 2018 study by M. M. Patil et al. described the synthesis of a novel chemosensor using 5-allyl-2-hydroxy-3-methoxybenzaldehyde. This sensor selectively detects zinc(II) ions, demonstrating potential applications of this compound in the development of biochemical sensors, particularly in medical diagnostics and environmental monitoring (M. M. Patil et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar to benzaldehyde, which has been found to target the mitochondrial respiratory chain (mrc) in fungi .
Mode of Action
Benzaldehyde analogs have been found to disrupt the mitochondrial respiratory chain (MRC) in fungi, leading to inhibited growth .
Biochemical Pathways
It’s known that hydroxycinnamic acids, which are structurally similar, can be converted into high-value molecules through various biochemical pathways .
Pharmacokinetics
A study on 4-hydroxybenzaldehyde, a structurally similar compound, found that it was rapidly absorbed and widely distributed to various tissues and organs, including the brain . The absolute bioavailability of 4-Hydroxybenzaldehyde was found to be low, and it was excreted in feces and urine in small amounts .
Result of Action
Benzaldehyde and its analogs have been found to exhibit antifungal activity by disrupting the cellular antioxidation system of fungi .
Action Environment
A study on a structurally similar compound, 3-allyl-4-hydroxy-3’-4’-dimethylazobenzene, found that the reduction process was dependent on the ph of the supporting electrolyte .
Biochemical Analysis
Biochemical Properties
3-Allyl-4-hydroxybenzaldehyde plays a significant role in biochemical reactions, particularly due to its redox-active properties. It interacts with enzymes such as superoxide dismutases and glutathione reductase, which are involved in cellular antioxidation processes .
Cellular Effects
This compound has been shown to affect various types of cells and cellular processes. It influences cell function by disrupting cellular antioxidation, which can lead to oxidative stress in fungal cells . This disruption can affect cell signaling pathways, gene expression, and cellular metabolism, making it a potential chemosensitizing agent in combination with conventional antifungal drugs .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules involved in antioxidation. It can inhibit enzymes such as superoxide dismutases and glutathione reductase, leading to increased oxidative stress within cells . This inhibition can result in changes in gene expression and cellular metabolism, contributing to its antifungal properties .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have demonstrated that at low doses, it can effectively reduce gastric volume and ulcer index in rats . At higher doses, there may be toxic or adverse effects, highlighting the importance of determining the optimal dosage for therapeutic applications .
Metabolic Pathways
This compound is involved in metabolic pathways related to antioxidation. It interacts with enzymes such as superoxide dismutases and glutathione reductase, affecting metabolic flux and metabolite levels . These interactions can lead to changes in cellular redox states and contribute to its antifungal properties.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence its localization and accumulation in specific cellular compartments . Understanding these transport mechanisms is essential for optimizing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound can affect its activity and function. Targeting signals and post-translational modifications may direct it to specific compartments or organelles, influencing its interactions with biomolecules and its overall efficacy
Properties
IUPAC Name |
4-hydroxy-3-prop-2-enylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-2-3-9-6-8(7-11)4-5-10(9)12/h2,4-7,12H,1,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDZJQLIQQWIJBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=C(C=CC(=C1)C=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10406059 | |
Record name | 3-Allyl-4-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41052-88-4 | |
Record name | 4-Hydroxy-3-(2-propen-1-yl)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41052-88-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Allyl-4-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406059 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 41052-88-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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